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Compound of Interest

Compound Name: Phenothrin

Cat. No. B042100

An In-depth Technical Guide to Phenothrin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pyrethroid insecticide,
Phenothrin. It details its chemical and physical properties, outlines its mechanism of action,
and serves as a valuable resource for professionals in research, science, and drug
development.

Chemical Identity

Phenothrin is a synthetic pyrethroid insecticide designed to be effective against a broad
spectrum of insects.[1] It is a synthetic chemical modeled after the natural insecticidal
components of the pyrethrum plant (Chrysanthemum cinerariaefolium).[2] First synthesized in
1969, it was registered for use in the United States in 1976.[2]

Molecular Formula: C23H2603[1][3][4][5][6]
IUPAC Names:

e (3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-
carboxylate[3][7]

e 3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropanecarboxylate[2]
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Phenothrin is composed of a mixture of four stereoisomers. A refined version, d-phenothrin,
contains at least 95% of the more active 1R isomers.[2][7]

Physicochemical Properties

The physical and chemical characteristics of Phenothrin are critical for understanding its
environmental fate and biological interactions. It typically appears as a pale yellow to yellow-
brown liquid.[3][4][8]

Property Value Reference
Molecular Weight 350.46 g/mol [2]

Vapor Pressure 1.43 x 1077 mmHg at 21 °C [2]

Water Solubility <9.7 yg/L at 25 °C [2][4]
Octanol-Water Partition

Coefficient (log Kow) 001 [21(8]
Henry's Law Constant 6.80 x 10~% atm-m3/mol [2]

Boiling Point >290 °C [4]

Density 1.06 g/cms3 at 20 °C [4]

Mode of Action

Phenothrin is a Type | pyrethroid that primarily targets the nervous system of insects.[2] Its
insecticidal activity is achieved through the disruption of normal nerve function.

Mechanism of Action:

e Binding to Sodium Channels: Phenothrin binds to voltage-gated sodium channels in the
nerve cell membranes of insects.

e Prolonged Opening: This binding action prevents the sodium channels from closing in a
timely manner after activation.
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» Repetitive Nerve Discharge: The prolonged influx of sodium ions leads to a state of
hyperexcitability, causing repetitive nerve discharges.

» Paralysis and Death: The continuous nerve stimulation results in paralysis and ultimately the
death of the insect.

Below is a diagram illustrating the logical relationship of Phenothrin's mode of action.

Phenothrin

Voltage-Gated | RORUSC Prolonged Channel Leads to petitive Nerve Results in 9
Sodium Channel Opening Discharge Paralysis and Death

Phenothrin's Effect on Insect Nerve Cells

Click to download full resolution via product page
Caption: Logical flow of Phenothrin's neurotoxic effects on insects.
Experimental Protocols
Analysis of Phenothrin using High-Performance Liquid Chromatography (HPLC):

A reverse-phase HPLC method can be employed for the analysis of the (1R)-trans-isomer of
Phenothrin.[9]

e Column: Newcrom R1 HPLC column.[9]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.[9]

e Detection: UV or MS detection.

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities and is also suitable for pharmacokinetic studies.[9]

The workflow for this analytical method is depicted below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b042100?utm_src=pdf-body
https://www.benchchem.com/product/b042100?utm_src=pdf-body-img
https://www.benchchem.com/product/b042100?utm_src=pdf-body
https://www.benchchem.com/product/b042100?utm_src=pdf-body
https://www.benchchem.com/product/b042100?utm_src=pdf-body
https://sielc.com/phenothrin-1r-trans-isomer
https://sielc.com/phenothrin-1r-trans-isomer
https://sielc.com/phenothrin-1r-trans-isomer
https://sielc.com/phenothrin-1r-trans-isomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mobile Phase
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(Newcrom R1 Column)

l
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Data Analysis

Workflow for HPLC Analysis of Phenothrin

Click to download full resolution via product page
Caption: A simplified workflow for the analysis of Phenothrin via HPLC.

Metabolism

In mammals, Phenothrin is rapidly metabolized and excreted.[5] The primary metabolic
pathways include hydrolysis of the ester linkage, oxidation, and conjugation.[5] A significant
portion of the compound may also be excreted unchanged in the urine and feces.[5]

Applications

Phenothrin is utilized in a variety of applications for insect control:
* Public Health: It is a key active ingredient in products for controlling mosquitoes.[1]

+ Veterinary Medicine: Used in products to control fleas and ticks on pets.[1][10]
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» Human Health: It is an active ingredient in treatments for head lice.[1][4]

o Agriculture: Used to protect stored grain from insect pests.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. nbinno.com [nbinno.com]

. d-Phenothrin Technical Fact Sheet [npic.orst.edu]

. Phenothrin | C23H2603 | CID 4767 - PubChem [pubchem.ncbi.nim.nih.gov]

. d-Phenothrin (UK PID) [inchem.org]

. Phenothrin, trans-(-)- | C23H2603 | CID 91581 - PubChem [pubchem.ncbi.nim.nih.gov]
. Phenothrin [webbook.nist.gov]

. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]

. Phenothrin | 26002-80-2 [amp.chemicalbook.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Phenothrin [(1R)-trans- isomer] | SIELC Technologies [sielc.com]
e 10. Phenothrin | Parasite | TargetMol [targetmol.com]

« To cite this document: BenchChem. [Phenothrin molecular formula and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042100#phenothrin-molecular-formula-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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